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Abstract

1-Cyclohexyl-2,2,2-trifluoroethanamine is a fluorinated chiral amine that serves as a
specialized building block in synthetic organic chemistry. Its unique structure, combining a
bulky cyclohexyl group with an electron-withdrawing trifluoromethyl moiety, makes it a
compound of interest for the development of novel chemical entities, particularly in medicinal
chemistry and materials science. This guide provides a consolidated overview of its core
physicochemical properties, safety information, and its role as a synthetic intermediate. While it
is commercially available, detailed academic literature on its specific applications as a chiral
auxiliary in asymmetric synthesis is not extensively documented. This guide compiles the
available data from commercial suppliers and chemical databases to serve as a foundational
reference for researchers.

Molecular Structure and Physicochemical
Properties
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The fundamental characteristics of 1-Cyclohexyl-2,2,2-trifluoroethanamine are crucial for its
handling, application in reactions, and purification. The molecule's structure features a
stereocenter at the carbon atom bonded to both the cyclohexyl ring and the trifluoromethyl
group, meaning it can exist as different stereoisomers.

Molecular Formula and Weight

The key quantitative descriptors for the molecule are summarized in the table below.

Property Value Source(s)
Molecular Formula CsHi4F3N [1][2]
Molecular Weight 181.20 g/mol [1112]

] (1S)-1-cyclohexyl-2,2,2-
IUPAC Name (S-isomer) ] i [1]
trifluoroethanamine

Physicochemical Data

This compound is typically supplied as a clear liquid.[2] Due to a lack of extensive
characterization in peer-reviewed literature, many specific physical properties like boiling point
and pKa are not readily available. The hydrochloride salt is a powder.[3]

Property Value Source(s)
Appearance Clear Liquid [2]
Purity (Typical) 98.0% [2]

1078726-20-1
(Racemate/Unspecified)[4]
CAS Numbers 75703-08-1 ((S)-Enantiomer)
[1] 1376357-98-0
(Hydrochloride Salt)[3]

Structural Representation

The chemical structure dictates the molecule's reactivity and steric profile.
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Caption: 2D structure of 1-Cyclohexyl-2,2,2-trifluoroethanamine.

Synthesis and Availability

1-Cyclohexyl-2,2,2-trifluoroethanamine is available commercially from various chemical
suppliers, typically as the racemic mixture or as the enantiopure (S)-isomer.[1][2][4] While
detailed, peer-reviewed synthesis protocols are not readily found in scientific literature, its
synthesis would logically proceed via the reductive amination of cyclohexyl trifluoromethyl
ketone or other established methods for the formation of chiral amines. The lack of published
procedures suggests it is primarily used as a building block rather than a widely reported chiral
auxiliary for which synthesis and recovery would be detailed.

Applications in Drug Discovery and Organic
Synthesis

As a chiral, fluorinated primary amine, this compound holds potential in several areas of
chemical research, primarily as a building block for more complex molecules.

Rationale for Use

e Fluorine Incorporation: The trifluoromethyl (CF3) group is a key pharmacophore in modern
drug design. Its inclusion can significantly enhance metabolic stability, binding affinity, and
lipophilicity of a parent molecule.

o Chiral Scaffold: The presence of a stereocenter allows for the synthesis of enantiomerically
pure active pharmaceutical ingredients (APIs), which is critical as different enantiomers can
have vastly different biological activities.

¢ Cyclohexyl Moiety: The bulky, lipophilic cyclohexyl group can be used to probe steric pockets
iIn enzyme active sites or receptors. It provides a rigid, non-aromatic scaffold.

Logical Workflow in Synthesis

The primary amine functionality serves as a versatile chemical handle for a variety of
transformations. A researcher would typically use this compound as a starting material in a
multi-step synthesis.
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Caption: Potential synthetic pathways using the target molecule.
Safety and Handling
Signal Word: Danger[1]

1-Cyclohexyl-2,2,2-trifluoroethanamine is classified as a hazardous chemical and must be
handled with extreme care in a well-ventilated chemical fume hood.

Hazard Identification

The compound poses multiple health risks based on supplier safety data sheets.[1]

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H314: Causes severe skin burns and eye damage.

H332: Harmful if inhaled.

Recommended Handling Protocol

A self-validating protocol for handling this substance involves a multi-layered approach to
safety.

o Pre-Use Verification:
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o Confirm availability and functionality of a certified chemical fume hood.
o Locate and verify the operational status of the nearest safety shower and eyewash station.

o Review the Safety Data Sheet (SDS) from the specific supplier before opening the
container.

» Personal Protective Equipment (PPE):
o Wear a flame-resistant lab coat.
o Use chemical splash goggles and a full-face shield.

o Wear two pairs of chemically resistant gloves (e.g., a nitrile base layer with a neoprene or
butyl rubber outer layer).

e Engineering Controls and Work Practices:

[e]

All transfers and manipulations must be conducted deep within a chemical fume hood to
ensure vapor containment.

[e]

Use non-sparking tools and equipment.

o

Keep the container tightly sealed when not in use.

Avoid the creation of aerosols.

[¢]

e Waste Disposal:

o Dispose of all contaminated materials and excess chemicals as hazardous waste in
accordance with local, state, and federal regulations. Do not pour down the drain.

e Emergency Procedures:

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Conclusion

1-Cyclohexyl-2,2,2-trifluoroethanamine is a valuable, albeit specialized, reagent for organic
synthesis, particularly for projects requiring the introduction of a chiral trifluoromethyl-containing
moiety. Its utility lies primarily in its role as a foundational building block for constructing more
complex molecules in drug discovery and materials science. While it possesses the structural
characteristics of a chiral auxiliary, the lack of detailed protocols in the academic literature
prevents a deeper analysis of this application. Researchers should treat this compound as a
hazardous material and adhere to strict safety protocols during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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